4-(2-Ethyl-1-methylhexyl)phenol
Overview
Description
4-(2-Ethyl-1-methylhexyl)phenol is a chemical compound that has been widely used in scientific research due to its unique properties. It is a non-steroidal estrogen receptor modulator that has been shown to have potential therapeutic applications in various diseases, including breast cancer, osteoporosis, and cardiovascular diseases.
Scientific Research Applications
Estrogenic Activity Assessment
Uchiyama et al. (2008) synthesized various nonylphenol isomers, including 4-(2-Ethyl-1-methylhexyl)phenol, to evaluate their estrogenic activities. These synthesized isomers exhibited diverse estrogenic activities in a recombinant yeast screen system, with some showing significantly higher activities than the commercial nonylphenol mixtures (Uchiyama et al., 2008).
Interaction with Bovine Serum Albumin (BSA)
Ghosh et al. (2016) studied the interaction of certain phenolic compounds, including derivatives similar to this compound, with Bovine Serum Albumin (BSA). They performed fluorescence spectral studies to examine these interactions and calculated binding constants, providing insights into the binding behavior of similar phenolic compounds with protein structures (Ghosh, Rathi, & Arora, 2016).
Effects on Aryl Hydrocarbon and Androgen Receptors
Krüger et al. (2008) researched the impact of various phenols and plasticizers, including compounds similar to this compound, on the aryl hydrocarbon receptor (AhR) and the androgen receptor (AR). Their findings indicated that these compounds can significantly affect both receptors, which has implications for assessing human health risks (Krüger, Long, & Bonefeld‐Jørgensen, 2008).
Synthesis and Environmental Impact of Nonylphenol Isomers
Boehme et al. (2010) synthesized a range of nonylphenol isomers, including this compound, for biological and environmental studies. This research is crucial as the estrogenic effect and environmental degradation behavior of these substances are highly dependent on their structure, emphasizing the need to consider the impact of individual isomers (Boehme et al., 2010).
Polymerization Studies
Uyama et al. (1998) explored the polymerization of a phenol derivative having a methacryl group, which is structurally similar to this compound. They found that the phenolic moiety in such compounds is selectively reactive, leading to polymers with potential applications in various industries due to their high reactivity (Uyama, Lohavisavapanich, Ikeda, & Kobayashi, 1998).
Mechanism of Action
Target of Action
It is an isomer of 4-nonylphenol, which is known to be an environmental endocrine disruptor .
Mode of Action
Nonylphenol is known to mimic estrogen, binding to estrogen receptors and disrupting normal hormonal function .
Result of Action
As an isomer of 4-nonylphenol, it may have similar effects, including potential endocrine disruption .
properties
IUPAC Name |
4-(3-ethylheptan-2-yl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24O/c1-4-6-7-13(5-2)12(3)14-8-10-15(16)11-9-14/h8-13,16H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSSYEGRAMDNVJA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)C(C)C1=CC=C(C=C1)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30696536 |
Source
|
| Record name | 4-(3-Ethylheptan-2-yl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
186825-39-8 |
Source
|
| Record name | 4-(3-Ethylheptan-2-yl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30696536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(3-ethylheptan-2-yl)phenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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